N-(4-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-(4-methoxyphenyl)-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C12H13N3O2/c1-15-11(7-8-13-15)12(16)14-9-3-5-10(17-2)6-4-9/h3-8H,1-2H3,(H,14,16)
• InChI Key: JPQJTIAERKTLQT-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C(=O)NC2=CC=C(C=C2)OC
• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol

Description

N-(4-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide, also known as MP-5-CA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of pyrazole derivatives and has shown promising results in various studies related to its mechanism of action and biochemical and physiological effects.

Scientific Research Applications

1. Synthesis and Characterization N-(4-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide and its derivatives have been synthesized and characterized in various studies. For instance, Hassan et al. (2014) synthesized 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, which were characterized based on elemental analysis and spectral data including IR, MS, 1H-NMR, and 13C-NMR. These compounds were further screened for their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan, Hafez, & Osman, 2014).

2. Cytotoxic Activity Some derivatives of N-(4-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide have been studied for their cytotoxic activities. For example, Hassan et al. (2015) investigated the cytotoxicity of pyrazolo[1,5-a]pyrimidines and related Schiff bases against various human cancer cell lines, offering insights into their potential therapeutic applications (Hassan, Hafez, Osman, & Ali, 2015).

3. Antibacterial Activity Research has also been conducted on the antibacterial properties of certain derivatives. Aghekyan et al. (2020) investigated the antibacterial activity of novel (4-Methoxyphenyl)-tetrahydropyranyl-substituted 1,3,4-Oxadiazoles, which shows the potential of these compounds in the field of antimicrobial research (Aghekyan, Mkryan, Panosyan, Safaryan, & Stepanyan, 2020).

4. Chemical Structure Analysis and Modification Studies like that by Kettmann and Svetlik (2003) focus on analyzing and modifying the chemical structure of related pyrazole derivatives, contributing to the understanding of their chemical behavior and potential applications (Kettmann & Svetlik, 2003).

5. Potential in Medical Imaging Some research efforts, such as the study by Tobiishi et al. (2007), have explored the use of methoxy and fluorine analogs substituted on N-(4-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide derivatives in developing tracers for medical imaging, particularly for positron emission tomography (PET) ligands for the cerebral cannabinoid CB1 receptor (Tobiishi, Sasada, Nojiri, Yamamoto, Mukai, Ishiwata, & Maeda, 2007).

Safety and Hazards

The safety data sheet for a related compound suggests that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It’s important to handle such compounds with care, using personal protective equipment and ensuring adequate ventilation.